Cas no 179324-69-7 (Bortezomib)
Bortezomib (PS-341) is a reversible and selective proteasome inhibitor, which effectively inhibits the 20S proteasome by targeting threonine residues (KI = 0.6 nm) Bortezomib disrupts the cell cycle \ induces apoptosis and inhibits nuclear factor NF- κ B. Bortezomib is the first proteasome inhibitor with anticancer activity

Bortezomib structure
Product Name:Bortezomib
CAS No:179324-69-7
Molecular Formula:C19H25BN4O4
Molecular Weight:384.2372
MDL:MFCD27978443
CID:66122
PubChem ID:387447
Bortezomib Properties
Names and Identifiers
-
- Bortezomib
- MG-341
- PS-341
- [(1r)-3-methyl-1-[[(2s)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]-boronic acid
- dpba
- VELCADE
- VELCADE(BORTEZOMIB)
- Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-
- Bortezomib for research
- Bortezomib (PS-341)
- ((R)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
- bortezomib(Velcade®, Bortecad®, PS-341,MG-341)
- Bortizomib
-  
- Bortezmib
- Bortezomib Base
- MG-341 PS-341
- PS341
- Radiciol
- MLM341
- BortezoMib R
- BortezoMib-D8
- MG-341 PS-341
- Ps 341
- N-[(1R)-1-(DIHYDROXYBORYL)-3-METHYLBUTYL]-N-(PYRAZIN-2-YLCARBONYL)-L-PHENYLALANINAMIDE
- Bortezomib (Velcade)
- [(1R)-3-methyl-1-[[(2S)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
- [(1R)-3-Methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid
- Peptide boronate
- 69G8BD63PP
- Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl
- LDP-341
- DPBA
- PS 341 (pharmaceutical)
- Radiciol , NSC 681239 , MG 341 , DPBA , Brotezamide , LDP 341
- CHEBI:52717
- S1013
- (1R)-3-Methyl-1-({(2S)-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propanoyl}amino)butylboronic acid, AldrichCPR
- HB4036
- NCGC00242506-07
- Bortezomib accord
- NSC-756655
- EN300-657180
- Bortezomib [USAN:INN:BAN]
- MLS004774142
- L01XX32
- HY-10227
- D03150
- BORTEZOMIB (MART.)
- NSC-681239
- Velcade (Millenium)
- AB01273951-01
- NSC756655
- BORTEZOMIB [JAN]
- SR-01000939863-2
- Boronic acid, [(1(R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]-
- SW208077-3
- [(1R)-3-Methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]-butyl]boronic acid
- N-((1R)-1-(DIHYDROXYBORYL)-3-methylbutyl)-N-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- (R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butylboronic acid
- NCI60_029010
- Bortezomib (Velcade,MG-341,PS-341)?
- ((R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
- CS-1039
- BORTEZOMIB [INN]
- [(1R)-3-methyl-1-({(2S)-3-phenyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoyl}amino)butyl]boronic acid
- NSC681239
- NSC 681239
- radiciol
- 3mg0
- BORTEZOMIB [VANDF]
- [(1R)-3-methyl-1-[(2S)-3-phenyl-2-[(pyrazin-2-yl)formamido]propanamido]butyl]boronic acid
- CAS-179324-69-7
- DTXCID1020980
- 179324-69-7
- BORTEZOMIB [ORANGE BOOK]
- CHEMBL325041
- Bortexomib
- MLN-341
- BORTEZOMIB [MI]
- DTXSID3040980
- BORTEZOMIB [MART.]
- EX-A8373
- N-((1S)-1-benzyl-2-(((1R)-1-(dihydroxyboranyl)-3-methylbutyl)amino)2-oxoethylpyrazinecarboxamide
- Bortezomib for Injection
- BORTEZOMIB HYDRATE [JAN]
- NCGC00242506-02
- bortezomibum
- Bortezomib [USAN]
- SMR003500787
- MG 341
- AB01273951-02
- Bortezomib- Bio-X
- Bortezomib hydrate
- N-((1R)-1-(dihydroxyboranyl)-3-methylbutyl)-N(alpha)-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- UNII-69G8BD63PP
- N-((1S)-1-Benzyl-2-(((1R)-1-(dihydroxyboranyl)-3-methylbutyl)amino)-2-oxoethyl)pyrazinecarboxamide
- Q419319
- LDP 341
- (R)-3-METHYL-1-((S)-3-PHENYL-2-(PYRAZINE-2-CARBOXAMIDO)PROPANAMIDO)BUTAN-2-YLBORONIC ACID
- Tox21_112630
- C19H25BN4O4
- Tox21_112672_1
- BRD-K88510285-001-17-8
- B5741
- ((1R)-3-Methyl-1-(((2S)-3-phenyl-2-((pyrazinylcarbonyl)amino)propanoyl)amino)butyl)boronic acid
- Velcade
- Bortezomib,Velcade
- BORTEZOMIB [EMA EPAR]
- [(1R)-3-Methyl-1-[[(2S)-3-phenyl-2-[(pyrazinylcarbonyl)amino]propanoyl]amino]butyl]boronic acid
- AS-15721
- BORTEZOMIB [WHO-DD]
- Z2213886907
- PROSCRIPT BORONIC ACID
- GTPL6391
- NCGC00181022-01
- Boronic acid, (3-methyl-1-((1-oxo-3-phenyl-2-((pyrazinylcarbonyl)amino)propyl)amino)butyl)-, (S-(R*,S*))-
- BRD-K88510285-001-02-0
- AB01273951_03
- NS00006197
- Pyz-Phe-boroLeu
- BORTEZOMIB [HSDB]
- BRD-K88510285-001-11-1
- HSDB 7666
- LPD 341
- Tox21_112672
- PS-341 [Bortezomib]
- NCGC00242506-06
- NCGC00242506-01
- (R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-6-carboxamido)propanamido)butylboronic acid
- 1610526-91-4
- Boronic acid, ((1R)-3-methyl-1-(((2S)-1-oxo-3-phenyl-2-((pyrazinylcarbonyl)amino)propyl)amino)butyl)-
- BDBM50069989
- DB00188
- Bortezomib (JAN/USAN/INN)
- CCG-268449
- SR-01000939863
- MFCD09056737
- N-[(1R)-1-(dihydroxyboranyl)-3-methylbutyl]-Nalpha-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- SCHEMBL192129
- N-[(1R)-1-(dihydroxyboranyl)-3-methylbutyl]-N(alpha)-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- AKOS015909706
- Velcade (TN)
- BB164258
- NCGC00168751-01
- BRD-K88510285-001-18-6
- LPD-341
-
- MDL: MFCD27978443
- InChIKey: GXJABQQUPOEUTA-RDJZCZTQSA-N
- Inchi: 1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17-/m0/s1
- SMILES: CC(C[C@H](NC([C@@H](NC(C1=CN=CC=N1)=O)CC1=CC=CC=C1)=O)B(O)O)C
Computed Properties
- Exact Mass: 384.196886g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 9
- Monoisotopic Mass: 384.196886g/mol
- Monoisotopic Mass: 384.196886g/mol
- Topological Polar Surface Area: 124Ų
- Heavy Atom Count: 28
- Complexity: 500
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.56230
- PSA: 124.44000
- Refractive Index: 1.56
- Boiling Point: 684.30° C
- Melting Point: 139-143°C
- Flash Point: No data available
- Solubility: Soluble in chloroform, dimethyl sulfoxide, ethanol and methanol.
- Color/Form: Powder
- Stability/Shelf Life: Hygroscopic and Moisture Sensitive
- Density: 1.214
Bortezomib Security Information
- RTECS:ED7771666
- Safety Instruction: S26-S36/37/39
- Risk Phrases:R34
-
Dangerous goods sign:
- Hazardous Material transportation number:3261
- Hazard Statement: H300; H310; H330; H372
- Warning Statement: P260; P284; P301+P310; P304+P340; P320; P330; P361; P302+P350; P405; P501
- Storage Condition:4°C, protect from light
- PackingGroup:II
- Risk Phrases: 23/24/25-48/23/24/25
- Signal Word:Warning
- HazardClass:6.1
Bortezomib Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Bortezomib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0027E4-1mg |
Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]- |
179324-69-7 | ≥95% | 1mg |
$28.00 | 2025-02-19 | |
A2B Chem LLC | AB02092-1mg |
Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]- |
179324-69-7 | 98% | 1mg |
$5.00 | 2024-04-20 | |
abcr | AB352216-250 mg |
Bortezomib, 98%; . |
179324-69-7 | 98% | 250mg |
€440.40 | 2023-06-20 | |
Advanced ChemBlocks | G-7278-5MG |
Bortezomib |
179324-69-7 | 98% | 5MG |
$50 | 2023-04-13 | |
Ambeed | A385479-1mg |
((R)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
179324-69-7 | 98% | 1mg |
$7.0 | 2025-02-22 | |
Apollo Scientific | BISN0125-5mg |
Bortezomib |
179324-69-7 | 5mg |
£75.00 | 2025-02-22 | ||
Axon Medchem | 1810-5 mg |
Bortezomib |
179324-69-7 | 99% | 5mg |
€80.00 | 2023-07-10 | |
ChemScence | CS-1039-100mg |
Bortezomib |
179324-69-7 | 99.97% | 100mg |
$180.0 | 2022-04-27 | |
Enamine | EN300-657180-0.05g |
[(1R)-3-methyl-1-[(2S)-3-phenyl-2-[(pyrazin-2-yl)formamido]propanamido]butyl]boronic acid |
179324-69-7 | 95% | 0.05g |
$403.0 | 2023-07-08 | |
FUJIFILM | 021-18901-10mg |
Bortezomib |
179324-69-7 | 10mg |
JPY 9800 | 2023-09-15 |
Bortezomib Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:179324-69-7)Bortezomib
Order Number:A18332
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:06
Price($):201.0
Bortezomib Related Literature
-
Choong Kim,Junichi Kasuya,Jessie Jeon,Seok Chung,Roger D. Kamm Lab Chip 2015 15 301
-
Kaiqi Wu,Ru Cheng,Jian Zhang,Fenghua Meng,Chao Deng,Zhiyuan Zhong J. Mater. Chem. B 2017 5 5658
-
Grace E. Hubbell,Jetze J. Tepe RSC Chem. Biol. 2020 1 305
-
4. Oxathiazole-2-one derivative of bortezomib: Synthesis, stability and proteasome inhibition activityBerkley E. Gryder,Will Guerrant,Chin Ho Chen,Adegboyega K. Oyelere Med. Chem. Commun. 2011 2 1083
-
Chorom Pak,Natalie S. Callander,Edmond W. K. Young,Benjamin Titz,KyungMann Kim,Sandeep Saha,Kenny Chng,Fotis Asimakopoulos,David J. Beebe,Shigeki Miyamoto Integr. Biol. 2015 7 643
-
Vilmos Csizmadia,Paul Hales,Christopher Tsu,Jingya Ma,Jiejin Chen,Pooja Shah,Paul Fleming,Joseph J. Senn,Vivek J. Kadambi,Larry Dick,Francis S. Wolenski Toxicol. Res. 2016 5 1619
-
Titouan Desrues,Julien Legros,Philippe Jubault,Thomas Poisson React. Chem. Eng. 2022 7 1285
-
Suresh Udutha,Roshan M. Borkar,G. Shankar,T. Sony,Aishwarya Jala,E. Vamshi Krisna,T. Kiran Kumar,S. Misra,S. Prabhakar,R. Srinivas New J. Chem. 2021 45 8178
-
Sabrina Touchet,Fran?ois Carreaux,Bertrand Carboni,Alexandre Bouillon,Jean-Luc Boucher Chem. Soc. Rev. 2011 40 3895
-
Melissa Ann Gr?wert,Michael Groll Chem. Commun. 2012 48 1364
179324-69-7 (Bortezomib) Related Products
- 119-36-8(Methyl Salicylate)
- 58479-61-1(tert-Butylchlorodiphenylsilane)
- 19430-83-2(3-(4-Aminobenzyl)aniline)
- 20115-23-5(Pentanoic acid, phenylester)
- 103-79-7(Phenylacetone (1-Phenyl-2-acetone))
- 289472-81-7(N-((S)-1-(((S)-1-Hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide)
- 862894-96-0((S)-N-(1-(3-Methylbutanamido)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide)
- 1132709-15-9(((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid)
- 4664-57-7(tert-Butyl TosylateDISCONTINUED)
- 205393-22-2(Bortezomib-pinanediol)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:179324-69-7)Bortezomib

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:179324-69-7)Bortezomib

Purity:99% HPLC
Quantity:1g
Price($):